Cas no 133342-43-5 (2-tert-butyl-6-fluorophenol)

• Product Name: 2-tert-butyl-6-fluorophenol
• CAS No: 133342-43-5
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD16996875
• CID: 839114
• PubChem ID: 14930835
• Update Time: 2025-04-19

2-tert-butyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-6-fluoro-
• 2-tert-butyl-6-fluorophenol
• 2-tert-Butyl-6-fluorophen...
• 2-(tert-butyl)-6-fluorophenol
• PHENOL, 2-(1,1-DIMETHYLETHYL)-6-FLUORO-
• CS-0054894
• MFCD16996875
• HXSHBPODBUFXPT-UHFFFAOYSA-N
• AKOS016015575
• PB18187
• SY098261
• 2-(1,1-dimethylethyl)-6-fluorophenol
• SCHEMBL13141632
• 133342-43-5
• BS-42735
• DB-343942

• MDL： MFCD16996875
• Inchi： 1S/C10H13FO/c1-10(2,3)7-5-4-6-8(11)9(7)12/h4-6,12H,1-3H3
• InChI Key： HXSHBPODBUFXPT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 168.09509
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 199 ºC
• Flash Point: 88 ºC
• PSA: 20.23